4-(Cyclopentylmethoxy)-2-methylaniline
Overview
Description
4-(Cyclopentylmethoxy)-2-methylaniline is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Oxidative Processes and Reaction Mechanisms
- Studies have explored the oxidative processes involving similar aniline derivatives, revealing insights into reaction mechanisms that could be pertinent to understanding the reactivity and potential applications of "4-(Cyclopentylmethoxy)-2-methylaniline" in synthetic chemistry and enzymatic reactions. For instance, the oxidative N-dealkylation by enzymes like horseradish peroxidase has been studied, showing the formation of highly reactive intermediates and the subsequent ring fragmentation and cyclization processes (Shaffer, Morton, & Hanzlik, 2001).
Photoredox Catalysis
- The use of photoredox catalysis in the synthesis of heterocyclic compounds involving N-methylanilines has been demonstrated, highlighting methods that could potentially be adapted for the synthesis and functionalization of "this compound" derivatives. This includes the formation of tetrahydroquinolines and other tricyclic heterocycles, which are of significant interest in the development of pharmaceuticals and materials science (Yadav & Yadav, 2017).
Environmental and Analytical Applications
- The development of electrochemical sensors for the detection of environmental pollutants based on the electrochemical properties of aniline derivatives suggests potential applications for "this compound" in environmental monitoring and analysis. Such research points towards the creation of sensitive and selective sensors for various analytes, underscoring the relevance of aniline derivatives in analytical chemistry (Rahemi et al., 2015).
Synthetic Chemistry
- Research on the synthesis of complex organic molecules and the development of novel synthetic routes indicates the importance of aniline derivatives in constructing pharmacologically relevant structures. This includes the synthesis of spiro and bicyclic compounds, which have applications in drug discovery and the development of new materials (Gazvoda et al., 2018).
Properties
IUPAC Name |
4-(cyclopentylmethoxy)-2-methylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-10-8-12(6-7-13(10)14)15-9-11-4-2-3-5-11/h6-8,11H,2-5,9,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAOXDNQJNPWHJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC2CCCC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.